Cas no 329267-59-6 (Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-)

Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro- structure
329267-59-6 structure
Product Name:Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-
CAS No:329267-59-6
MF:C8H7I2NO2
MW:402.955626726151
CID:1454141
Update Time:2024-08-25

Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,5-diiodo-2,4-dimethyl-3-nitro-
    • Inchi: 1S/C8H7I2NO2/c1-4-6(9)3-7(10)5(2)8(4)11(12)13/h3H,1-2H3
    • InChI Key: ZJEQQNHJRBMDJI-UHFFFAOYSA-N
    • SMILES: C1(I)=CC(I)=C(C)C([N+]([O-])=O)=C1C

Computed Properties

  • Exact Mass: 402.85571

Experimental Properties

  • Density: 2.264±0.06 g/cm3(Predicted)
  • Melting Point: 137.5-139 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 368.4±37.0 °C(Predicted)
  • PSA: 43.14
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